Cas no 1021224-27-0 (2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide
• CAS No: 1021224-27-0
• MF: C₂₁H₁₉Cl₂N₃O₃
• MW: 432.299863100052
• CID: 5903219
• PubChem ID: 25881777
• Update Time: 2025-10-19

2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]acetamide
• 2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide
• AKOS024500195
• F5147-0109
• 2-(2,4-dichlorophenoxy)-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)acetamide
• 1021224-27-0

• Inchi： 1S/C21H19Cl2N3O3/c22-16-7-9-19(17(23)13-16)29-14-20(27)24-11-4-12-26-21(28)10-8-18(25-26)15-5-2-1-3-6-15/h1-3,5-10,13H,4,11-12,14H2,(H,24,27)
• InChI Key： SSAMWCQBVFZPSG-UHFFFAOYSA-N
• SMILES： C(NCCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 431.0803469g/mol
• Monoisotopic Mass: 431.0803469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide and Its Significance in Modern Chemical Biology

2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide, with a CAS number of 1021224-27-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a 2,4-dichlorophenoxy moiety linked to an acetamide group, further connected to a propyl chain terminated by a 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl substituent. Such a multifaceted architecture suggests a rich chemical diversity that could be exploited for various biological interactions.

The 2,4-dichlorophenoxy part of the molecule is particularly noteworthy, as it is a common pharmacophore found in numerous agrochemicals and pharmaceuticals. This moiety is known for its ability to modulate enzyme activity and interact with biological targets, making it a valuable component in drug design. The presence of chlorine atoms at the 2 and 4 positions enhances the lipophilicity and metabolic stability of the compound, which are critical factors in determining its bioavailability and efficacy.

Complementing this core structure is the acetamide group, which serves as a hinge point for further functionalization. Acetamide derivatives are widely recognized for their role in medicinal chemistry due to their versatility in forming hydrogen bonds and participating in hydrophobic interactions. These properties make them indispensable in designing molecules that can effectively bind to biological targets with high specificity.

The terminal part of the molecule, 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl, introduces an additional layer of complexity. Pyridazine derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 6-oxo group enhances the electrophilicity of the ring system, facilitating interactions with nucleophilic residues in biological targets. The 3-phenyl substituent further modulates the electronic properties of the pyridazine ring, influencing its reactivity and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Molecular docking studies have suggested that 2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide could interact with various enzymes and receptors involved in metabolic pathways. This has opened up new avenues for investigating its potential as an inhibitor or modulator of these pathways.

In particular, research has focused on its interaction with enzymes involved in inflammation and pain signaling. The structural features of this compound make it a promising candidate for developing novel anti-inflammatory agents. By targeting specific enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), it could potentially reduce inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The propyl chain connecting the acetamide group to the pyridazine ring provides another point for interaction and functionalization. This flexible linker allows for conformational adjustments that can optimize binding affinity and pharmacokinetic properties. Researchers have explored various modifications to this propyl chain to enhance solubility, bioavailability, and metabolic stability.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. Preliminary studies have indicated that pyridazine derivatives can cross the blood-brain barrier (BBB), making them suitable candidates for treating central nervous system (CNS) disorders. The combination of the 2,4-dichlorophenoxy, acetamide, and pyridazine moieties may confer unique properties that allow it to interact with CNS-specific targets while minimizing off-target effects.

The synthesis of 1021224-27-0 has been optimized to ensure high yield and purity, making it accessible for further biochemical studies. Advanced synthetic techniques such as multi-step organic synthesis coupled with purification methods like column chromatography have been employed to obtain pure samples suitable for characterization and testing.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate the structure of this compound. These methods provide detailed insights into its molecular geometry and electronic properties, which are essential for understanding its biological behavior.

The pharmacological profile of 2-(2,4-dichlorophenoxy)-N-[3-(6-o x o -3 -phen y l -1 , 6 -dih y d ro p y rid azin -1 - y l )prop y l ]acet am ide is still under investigation, but preliminary data suggest promising applications in several therapeutic areas. Its ability to modulate enzyme activity and interact with biological targets positions it as a valuable scaffold for drug discovery efforts.

In conclusion,1021224-27-0 represents a fascinating compound with a complex structure that holds significant potential in chemical biology and pharmaceutical research. Its multifaceted architecture allows for diverse functionalization and interaction with biological targets, making it a promising candidate for developing novel therapeutic agents. Further research is warranted to fully explore its pharmacological properties and therapeutic applications.